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Compound of Interest

Compound Name:
1-(4-Methoxybutyl)piperidin-4-

amine

Cat. No.: B13243052

Get Quote

Executive Summary & Chemical Identity
1-(4-Methoxybutyl)piperidin-4-amine is a specialized heterocyclic building block used

primarily in the synthesis of G-Protein Coupled Receptor (GPCR) ligands. It serves as a critical

homolog to the widely known "propyl" variant (a key intermediate for the 5-HT4 agonist

Prucalopride).

In medicinal chemistry, this compound is utilized to modulate the linker length between the

basic piperidine nitrogen and the distal methoxy group. This modulation is essential for probing

the depth of receptor binding pockets (Structure-Activity Relationship or SAR studies) and

optimizing the lipophilicity (LogP) of drug candidates targeting Serotonin (5-HT), Muscarinic,

and Sigma receptors.
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Parameter Technical Specification

CAS Number (Free Base) 1098627-30-5

CAS Number (2HCl Salt) 1803586-10-8

IUPAC Name 1-(4-methoxybutyl)piperidin-4-amine

Molecular Formula C₁₀H₂₂N₂O

Molecular Weight 186.29 g/mol (Free Base)

SMILES COCCCCN1CCC(N)CC1

Appearance
Colorless to pale yellow viscous oil (Free Base);

White hygroscopic solid (HCl salt)

pKa (Predicted) ~10.2 (Piperidine N), ~10.6 (Primary Amine)

Solubility
Free Base: DCM, Methanol, Ethyl Acetate. Salt:

Water, DMSO.

Synthetic Pathways & Production Protocols
The synthesis of 1-(4-Methoxybutyl)piperidin-4-amine requires precise control to prevent

poly-alkylation. Two primary routes are established: Direct Alkylation (Method A) and Reductive

Amination (Method B).

Method A: Controlled Alkylation (Preferred for Lab
Scale)
This method utilizes N-Boc protection to ensure alkylation occurs exclusively at the piperidine

nitrogen, followed by deprotection.

Reagents:

Substrate:tert-Butyl piperidin-4-ylcarbamate (N-Boc-4-aminopiperidine)

Alkylating Agent: 1-Bromo-4-methoxybutane

Base: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)
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Solvent: Acetonitrile (ACN) or DMF

Protocol:

Alkylation: Dissolve tert-butyl piperidin-4-ylcarbamate (1.0 eq) in ACN. Add K₂CO₃ (2.0 eq)

and 1-bromo-4-methoxybutane (1.1 eq).

Reflux: Heat to 60–80°C for 12–16 hours. Monitor by LCMS for disappearance of the

secondary amine.

Workup: Filter inorganic salts. Concentrate filtrate.[1] Partition between EtOAc and water.[1]

Dry organic layer (Na₂SO₄) and concentrate to yield the Boc-protected intermediate.

Deprotection: Dissolve intermediate in DCM. Add HCl (4M in dioxane) or TFA (1:4 ratio). Stir

at RT for 2 hours.

Isolation: Concentrate to dryness. For the free base, neutralize with NaOH (1M) and extract

into DCM/MeOH (9:1).

Method B: Reductive Amination (Industrial Scalability)
Avoids the use of expensive Boc-protected starting materials but requires careful pH control.

Reagents:

Substrate: 4-Methoxybutanal (prepared via Swern oxidation of 4-methoxybutanol)

Amine: 4-Aminopiperidine (often protected as a benzyl imine to prevent dimerization)

Reductant: Sodium Triacetoxyborohydride (STAB)

Visualization: Synthetic Workflow
The following diagram illustrates the logical flow for synthesizing the target compound using the

N-Boc protection strategy.
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Start:
N-Boc-4-aminopiperidine

Step 1: Alkylation
(K2CO3, ACN, 80°C)

Reagent:
1-Bromo-4-methoxybutane

Intermediate:
N-Boc-1-(4-methoxybutyl)

piperidin-4-amine

Yield ~85% Step 2: Deprotection
(HCl/Dioxane or TFA)

Product:
1-(4-Methoxybutyl)
piperidin-4-amine

Yield ~95%

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the N-Boc protection route to ensure regioselectivity.

Applications in Drug Discovery (SAR Logic)
This compound is rarely a final drug but serves as a vital chemical probe. Its primary utility lies

in "Linkerology"—optimizing the distance between the pharmacophore's basic center and

auxiliary binding motifs.

GPCR Ligand Optimization (5-HT4 & Muscarinic)
In the development of agonists like Prucalopride (which uses a 3-methoxypropyl chain),

researchers synthesize the 4-methoxybutyl homolog to test the "3-Carbon vs. 4-Carbon"

hypothesis.

Mechanism: The methoxy group acts as a hydrogen bond acceptor. Extending the chain by

one methylene unit (-CH₂-) changes the vector and depth of this interaction within the

receptor pocket.

Outcome: If the butyl variant shows higher affinity, it suggests a deeper hydrophobic pocket

in the target receptor.

Sigma-1 Receptor Ligands
Sigma-1 ligands often require a basic amine flanked by hydrophobic regions. The 4-

methoxybutyl tail provides a flexible "hydrophobic arm" with a polar tip, often used to improve

blood-brain barrier (BBB) permeability compared to rigid aromatic linkers.
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Visualization: SAR Decision Logic
This decision tree guides researchers on when to deploy this specific butyl homolog versus the

propyl standard.

Lead Optimization:
Improve Potency/Selectivity

Current Linker:
3-Methoxypropyl (C3)

Hypothesis:
Is the receptor pocket deeper?

Synthesize C4 Homolog:
1-(4-Methoxybutyl)piperidin-4-amine

Assay:
Binding Affinity (Ki) & LogP

Result A: Increased Affinity
(Pocket accommodates C4)

Result B: Decreased Affinity
(Steric clash)

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) decision tree for linker length optimization.

Handling, Stability & Safety
Self-Validating Safety Protocol:

Corrosivity: As a primary amine, the free base is corrosive to skin and mucous membranes.
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Storage: The free base absorbs CO₂ from the air (carbamate formation). Always store under

Nitrogen or Argon at 2–8°C.

Stability: The hydrochloride salt is significantly more stable and is the recommended form for

long-term storage (>1 year).

Hazard Class Precaution

Skin Irritant Wear nitrile gloves (min 0.11mm thickness).

Hygroscopic
Store in desiccator; reseal immediately after

use.

Incompatibility
Strong oxidizing agents, acid chlorides,

anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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